Cas no 41940-47-0 (2-Amino-5-methylthiophene-3-carboxylic acid)

2-Amino-5-methylthiophene-3-carboxylic acid structure
41940-47-0 structure
Product Name:2-Amino-5-methylthiophene-3-carboxylic acid
CAS No:41940-47-0
MF:C6H7NO2S
MW:157.190280199051
MDL:MFCD05664138
CID:1079426
PubChem ID:329775411
Update Time:2025-04-20

2-Amino-5-methylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-5-methylthiophene-3-carboxylic acid
    • 2-Amino-5-methyl-3-thiophenecarboxylic acid
    • 2-amino-5-methyl-3-thiophenecarboxylic acid(SALTDATA: FREE)
    • AM100806
    • TS-00094
    • IRVJCXLYRSTUQW-UHFFFAOYSA-N
    • 2-Amino-5-methyl-thiophene-3-carboxylic acid
    • EN300-39267
    • DB-346832
    • SY173852
    • AKOS000448599
    • 2-Amino-5-methyl-3-thiophenecarboxylic acid, AldrichCPR
    • MFCD05664138
    • BDBM50122007
    • G19786
    • DTXSID50620277
    • AB22303
    • STK510031
    • ALBB-017970
    • 41940-47-0
    • CS-0183586
    • BBL015798
    • CHEMBL3617315
    • SCHEMBL3932937
    • 2-amino-5-methylthiophene-3-carboxylicacid
    • AB01007433-01
    • 3-THIOPHENECARBOXYLIC ACID, 2-AMINO-5-METHYL-
    • 2-amino-5-methyl thiophene-3-carboxylic acid
    • MDL： MFCD05664138
    • Inchi： 1S/C6H7NO2S/c1-3-2-4(6(8)9)5(7)10-3/h2H,7H2,1H3,(H,8,9)
    • InChI Key： IRVJCXLYRSTUQW-UHFFFAOYSA-N
    • SMILES： S1C(=C(C(=O)O)C=C1C)N

Computed Properties

  • Exact Mass: 157.02000
  • Monoisotopic Mass: 157.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 91.56000
  • LogP: 1.91810

2-Amino-5-methylthiophene-3-carboxylic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport

2-Amino-5-methylthiophene-3-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-5-methylthiophene-3-carboxylic acid Pricemore >>

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